Cas no 79-83-4 (D-Pantothenic acid)

D-Pantothenic acid, also known as vitamin B5, is a water-soluble vitamin essential for synthesizing coenzyme A (CoA) and acyl carrier protein (ACP). These coenzymes play critical roles in energy metabolism, fatty acid synthesis, and the Krebs cycle. As the biologically active form of pantothenic acid, the D-isomer exhibits superior bioavailability compared to its racemic counterpart. It is widely utilized in pharmaceuticals, nutraceuticals, and animal feed due to its role in supporting cellular function and metabolic processes. The compound is stable under controlled conditions and complies with pharmacopeial standards, ensuring consistent quality for industrial and research applications. Its high purity makes it suitable for formulations requiring precise dosing.
D-Pantothenic acid structure
D-Pantothenic acid structure
Product name:D-Pantothenic acid
CAS No:79-83-4
MF:C9H17NO5
MW:219.234983205795
CID:564643
PubChem ID:6613

D-Pantothenic acid Chemical and Physical Properties

Names and Identifiers

    • Pantothenic acid
    • (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
    • b-Alanine,N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
    • Calcium-D-pantothenate
    • D-PANTOTHENIC ACID
    • Pantothenic Acid (Technical Grade, Contains Lactone)
    • (R)-Pantothenate
    • Ca pantothenaat
    • Chick antidermatitis factor
    • D(+)-N-(2,4-Dihydroxy- 3,3-diMethylbutyryl)-β-alanine
    • d-pantothenicaci
    • D-VITAMIN B(5)
    • kyselinapantothenova
    • PANTOTHENATE
    • Pantothenic
    • Vitamin B5
    • (R)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
    • N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine (ACI)
    • Pantothenic acid, D- (8CI)
    • β-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (ZCI)
    • (+)-Pantothenic acid
    • (D)-(+)-Pantothenic acid
    • (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoicacid
    • D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-β-alanine
    • MeSH ID: D010205
    • PANTOTHENOIC ACID
    • (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine, ion(1-)
    • D-(+)-pantothenic acid
    • N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alaninate
    • (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine
    • N-[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]-beta-alanine
    • N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanine
    • D(+)-N-(2,4-dihydroxy-3,3-dimethylbutyryl)-beta-alanine
    • (R)-pantothenic acid
    • Vitamin B 5
    • B 5, Vitamin
    • PANTOTHENIC ACID [WHO-DD]
    • (+)-(R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
    • beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
    • beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (9CI)
    • HMS2090P08
    • DB01783
    • N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-.BETA.-ALANINE
    • Pantothen Pharmaselect
    • 3-[[(2R)-2,4-dihydroxy-3,3-dimethyl-butanoyl]amino]propionic acid
    • D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-b-alanine
    • .beta.-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
    • BRD-K29392254-001-02-2
    • HSDB 1020
    • BRD-K29392254-236-01-6
    • Pantothenic acid (pantothenate)
    • AKOS016010488
    • 4-04-00-02569 (Beilstein Handbook Reference)
    • 79-83-4
    • C00864
    • PANTOTHENIC ACID (MART.)
    • EINECS 201-229-0
    • E83797
    • 19F5HK2737
    • NCGC00346610-01
    • 1ST001412-100W
    • (D)-(+)-Pantothenate
    • DTXSID9023417
    • PANTOTHENIC ACID [MART.]
    • d-pantothenate
    • BRD-K29392254-001-03-0
    • SBI-0206933.P001
    • beta-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
    • PANTOTHENIC ACID [HSDB]
    • N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-ss-alanine
    • NCGC00183031-08
    • GTPL4668
    • D07413
    • VITAMIN B5 [GREEN BOOK]
    • DTXCID203417
    • HY-B0430
    • 450B5472-A689-4BCA-9BC1-58691B72D00F
    • B5, Vitamin
    • Q63390527
    • 3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid
    • N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-beta-ALANINE
    • Pantothenic acid, D-
    • beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,(R)-
    • bmse000287
    • 3-((R)-2,4-Dihydroxy-3,3-dimethyl-butyrylamino)-propionic acid
    • Vitamin B-5
    • delta-Pantothenate
    • (+)-Pantothenate
    • b-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]- (9CI)
    • VITAMIN B5 [VANDF]
    • SW220291-1
    • PANTOTHENIC ACID [VANDF]
    • EN300-113766
    • CHEMBL1594
    • pantothenic-acid
    • BRN 1727064
    • PAU
    • 3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoic acid
    • Pantothenic acid (d)
    • AS-75446
    • ()-pantothenate;()-vitamin B5
    • D-Pantothenic acid Solution in Water, 100ug/mL
    • CHEBI:46905
    • Kyselina pantothenova
    • NS00069969
    • PANTOTHENIC ACID [ORANGE BOOK]
    • Pantotenico acido
    • HMS3656K08
    • Pantothenic acid (BAN)
    • N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
    • N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-beta-alanine
    • Kyselina pantothenova [Czech]
    • PANTOTHENIC ACID [MI]
    • (D,+)-N(alpha-gamma-Dihydroxy-beta,beta-dimethylbutyryl)-beta-alanine
    • SCHEMBL5436
    • Pantothen Pharmaselect (TN)
    • Pantothenic Acid [BAN]
    • delta-Pantothenic acid
    • UNII-19F5HK2737
    • 3-[[(2R)-3,3-dimethyl-2,4-bis(oxidanyl)butanoyl]amino]propanoic acid
    • MFCD00020513
    • D-Pantothenic acid
    • MDL： MFCD00020513
    • Inchi： 1S/C9H17NO5/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13)/t7-/m0/s1
    • InChI Key： GHOKWGTUZJEAQD-ZETCQYMHSA-N
    • SMILES： [C@H](O)(C(=O)NCCC(=O)O)C(C)(C)CO

Computed Properties

  • Exact Mass: 219.11100
  • Monoisotopic Mass: 219.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: -1.343

Experimental Properties

  • Density: 1.266
  • Melting Point: 178-179 ºC
  • Boiling Point: 551.5°C at 760 mmHg
  • Flash Point: 287.3 °C
  • Refractive Index: 1.4315 (estimate)
  • Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
  • PSA: 106.86000
  • LogP: -0.65240
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C
  • Specific Rotation: D25 +37.5°

D-Pantothenic acid Security Information

D-Pantothenic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S25792-100ml
D-pantothenic acid
 79-83-4 ≥10%
100ml
 ￥300.00 2021-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D875331-1g
D-Pantothenic acid
 79-83-4 , ≥98%
1g
 ￥2,980.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D875331-5g
D-Pantothenic acid
 79-83-4 , ≥98%
5g
 ￥9,360.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D909880-5g
D-Pantothenic acid
 79-83-4 ≥97%
5g
 ￥8,800.00 2022-01-14
eNovation Chemicals LLC
Y1234083-100g
N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-alanine
 79-83-4 95%
100g
 $145 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D875331-bulk
D-Pantothenic acid
 79-83-4 , ≥98%
bulk
 ￥POA 2022-01-14
Enamine
EN300-113766-0.05g
3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid
 79-83-4 95%
0.05g
 $73.0 2023-10-26
MedChemExpress
HY-B0430-500mg
D-Pantothenic acid
 79-83-4 ≥98.0%
500mg
 ￥900 2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P275366-100mg
D-Pantothenic acid
 79-83-4 95%
100mg
 ¥249.90 2023-09-01
Aaron
AR00379H-100mg
N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine
 79-83-4 95%
100mg
 $59.00 2025-01-21

D-Pantothenic acid Production Method

Synthetic Circuit 1

1265205-80-8 1265205-80-8
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
The Design and Synthesis of Novel Potential Anti-malarial Compounds
Villa, Mathew V. J., 2009, , ,

Synthetic Circuit 2

79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  24 h, rt
Reference
Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol
Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

Synthetic Circuit 3

1112-33-0 1112-33-0
107-95-9 107-95-9
79-83-4 79-83-4
Reaction Conditions
1.1 Catalysts: Pantothenate synthetase
Reference
Pantothenate auxotrophy of Methylobacterium spp. isolated from living plants
Yoshida, Yusuke; et al, Bioscience, 2019, 83(3), 569-577

Synthetic Circuit 4

599-04-2 599-04-2
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  3 h, rt
2.1 Catalysts: Pantothenate synthetase ;  32 h, rt
Reference
A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity
Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

Synthetic Circuit 5

1265205-79-5 1265205-79-5
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Water ,  Bismuth trichloride Solvents: Acetonitrile
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
The Design and Synthesis of Novel Potential Anti-malarial Compounds
Villa, Mathew V. J., 2009, , ,

Synthetic Circuit 6

867-81-2 867-81-2
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Amberlite IR 120 Solvents: Methanol
Reference
Design and synthesis of Coenzyme A analogues as Aurora kinase A inhibitors: An exploration of the roles of the pyrophosphate and pantetheine moieties
Bellany, Fiona; et al, Bioorganic & Medicinal Chemistry, 2020, 28(22),

Synthetic Circuit 7

1265205-80-8 1265205-80-8
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  24 h, rt
Reference
Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801
Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Synthetic Circuit 8

1265205-79-5 1265205-79-5
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Water Catalysts: Bismuth trichloride Solvents: Acetonitrile ;  3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  20 min
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  24 h, rt
Reference
Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801
Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Synthetic Circuit 9

60979-68-2 60979-68-2
107-95-9 107-95-9
79-83-4 79-83-4
Reaction Conditions
1.1 Catalysts: Pantothenate synthetase ;  32 h, rt
Reference
A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity
Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

Synthetic Circuit 10

1377411-65-8 1377411-65-8
79-83-4 79-83-4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  0 °C; 3 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  24 h, rt
Reference
Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol
Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

Synthetic Circuit 11

79-83-4 79-83-4
Reaction Conditions
Reference
Stereospecific reduction of ethyl 2'-ketopantothenate to ethyl D-(+)-pantothenate with microbial cells as a catalyst
Kataoka, Michihiko; et al, Applied and Environmental Microbiology, 1990, 56(11), 3595-7

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